Cas no 118263-97-1 (1-Methylpiperidine-2,4-dione)

• Product Name: 1-Methylpiperidine-2,4-dione
• CAS No: 118263-97-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD21944000
• CID: 1210910
• PubChem ID: 19898279
• Update Time: 2025-08-02

1-Methylpiperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidine-2,4-dione
• 1-methyl-2,4-Piperidinedione
• 2,4-Piperidinedione, 1-methyl-
• FLHLLNQXQGRGBP-UHFFFAOYSA-N
• SB22924
• SY026428
• 1-Methyl-piperidine-2,4-dione

• MDL： MFCD21944000
• Inchi： 1S/C6H9NO2/c1-7-3-2-5(8)4-6(7)9/h2-4H2,1H3
• InChI Key： FLHLLNQXQGRGBP-UHFFFAOYSA-N
• SMILES： O=C1CC(N(C)CC1)=O

Computed Properties

• Exact Mass: 127.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 37.4

Experimental Properties

• Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-170 ºC (water )
• Boiling Point: 240.5±23.0 ºC (760 Torr),
• Flash Point: 108.5±15.0 ºC,
• Solubility: Dissolution (72 g/l) (25 º C),
• PSA: 37.38000
• LogP: -0.25440

Additional information on 1-Methylpiperidine-2,4-dione

Recent Advances in the Study of 1-Methylpiperidine-2,4-dione (CAS: 118263-97-1): A Comprehensive Research Brief

1-Methylpiperidine-2,4-dione (CAS: 118263-97-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving 1-Methylpiperidine-2,4-dione is its role in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the development of kinase inhibitors, which are crucial in targeting cancer pathways. The study highlighted the compound's ability to form stable interactions with active sites of various kinases, making it a promising candidate for further optimization.

In addition to its synthetic applications, 1-Methylpiperidine-2,4-dione has also been investigated for its intrinsic biological properties. Research conducted by a team at the University of Cambridge (2024) revealed that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions.

Another noteworthy development is the exploration of 1-Methylpiperidine-2,4-dione in neurodegenerative disease research. A recent preprint on bioRxiv (2024) reported that derivatives of this compound showed neuroprotective effects in vitro, potentially through modulation of oxidative stress pathways. While these findings are preliminary, they open new avenues for the development of therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

From a chemical perspective, advances in the scalable synthesis of 1-Methylpiperidine-2,4-dione have been reported in Organic Process Research & Development (2023). The new methodology offers improved yields and reduced environmental impact compared to traditional routes, addressing one of the key challenges in its industrial application. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into large-scale drug manufacturing processes.

Looking ahead, several research groups have proposed investigating the compound's potential in combination therapies. Computational studies published in Journal of Chemical Information and Modeling (2024) suggest that 1-Methylpiperidine-2,4-dione may enhance the efficacy of certain anticancer drugs when used in combination, possibly through pharmacokinetic modulation. These predictions await experimental validation in clinical settings.

In conclusion, the body of research surrounding 1-Methylpiperidine-2,4-dione (CAS: 118263-97-1) continues to grow, revealing multiple facets of its chemical and biological significance. While much of the current work remains at the preclinical stage, the compound's versatility and promising activity profiles warrant continued investigation. Future studies should focus on structure-activity relationship optimization and translational research to fully realize its therapeutic potential.